Cas no 2385182-28-3 (2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid)

• Product Name: 2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid
• CAS No: 2385182-28-3
• MF: C₈H₄F₄O₃
• MW: 224.11
• CID: 5080823
• Update Time: 2026-03-01

2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H4F4O3/c9-6-4(7(14)15)1-3(2-5(6)13)8(10,11)12/h1-2,13H,(H,14,15)
• InChI Key： KRPJTNIJTOCVKJ-UHFFFAOYSA-N
• SMILES： C(C1C(=C(O)C=C(C(F)(F)F)C=1)F)(=O)O

Additional information on 2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid

Introduction to 2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid (CAS No. 2385182-28-3)

2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid, identified by the CAS number 2385182-28-3, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, including the presence of a fluoro group, a hydroxyl group, and a trifluoromethyl group on a benzoic acid backbone, make it a versatile scaffold for developing novel bioactive compounds. This compound has been extensively studied for its potential applications in drug discovery and molecular biology due to its ability to modulate various biological pathways.

The structural composition of 2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid imparts distinct chemical properties that enhance its reactivity and selectivity in biochemical interactions. The fluoro group, known for its ability to influence metabolic stability and binding affinity, plays a crucial role in the design of pharmacophores. Additionally, the hydroxyl group introduces polarity and hydrogen bonding capabilities, which are essential for interactions with biological targets. The trifluoromethyl group further contributes to lipophilicity and electronic effects, making this compound a valuable intermediate in synthetic chemistry.

In recent years, 2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid has been explored in several cutting-edge research studies. One notable area of interest is its application in the development of anticancer agents. Fluorinated benzoic acids have shown promise in inhibiting kinases and other enzymes involved in tumor growth and progression. For instance, studies have demonstrated that derivatives of this compound can selectively target specific pathways in cancer cells, leading to potent antitumor effects with reduced side effects compared to traditional chemotherapeutic agents.

Another significant area where 2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid has been utilized is in the synthesis of agrochemicals. The fluorine atoms in its structure contribute to enhanced stability against environmental degradation, making it an ideal candidate for developing pesticides and herbicides with prolonged efficacy. Recent research has highlighted its role in creating novel compounds that exhibit high selectivity towards pests while minimizing harm to non-target organisms, aligning with the growing demand for sustainable agricultural practices.

The compound's versatility also extends to its use as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors of inflammatory pathways, such as COX enzymes and NF-κB signaling molecules. The presence of both hydroxyl and carboxylic acid functional groups allows for further derivatization, enabling the creation of diverse analogs with tailored biological activities. This flexibility has led to several patents being filed for novel derivatives of 2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid with therapeutic potential.

From a synthetic chemistry perspective, 2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid serves as a key intermediate in multi-step organic transformations. Its synthesis often involves fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, which highlight its importance in modern synthetic methodologies. The compound's stability under various reaction conditions makes it suitable for large-scale production without significant degradation, ensuring consistency in pharmaceutical manufacturing processes.

The pharmacokinetic properties of 2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid have also been thoroughly investigated. Studies indicate that its fluorinated structure enhances bioavailability by improving lipophilicity while maintaining water solubility through the hydroxyl group. This balance is critical for drug design, as it allows for efficient absorption and distribution throughout the body. Additionally, the metabolic pathways involving this compound have been mapped out, providing insights into how it is processed and eliminated by the body.

In conclusion, 2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid (CAS No. 2385182-28-3) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable it to serve as a valuable scaffold for drug development, particularly in oncology and inflammation research. Ongoing studies continue to uncover new ways to utilize this compound and its derivatives, reinforcing its significance in modern chemical biology. As research progresses, it is expected that 2-Fluoro-3-hydroxy-5-(trifluoromethyl)benzoic acid will play an even greater role in advancing therapeutic interventions across multiple disciplines.